Cas no 111284-99-2 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-)

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)- structure
111284-99-2 structure
Product Name:Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-
CAS No:111284-99-2
MF:C18H20Br2O2
MW:428.158204078674
CID:1203032
PubChem ID:21582044
Update Time:2025-04-20

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-(bromomethyl)-
    • 1-(bromomethyl)-4-[4-[4-(bromomethyl)phenoxy]butoxy]benzene
    • 111284-99-2
    • SCHEMBL9705573
    • DTXSID10616090
    • 1,1'-[Butane-1,4-diylbis(oxy)]bis[4-(bromomethyl)benzene]
    • Inchi: 1S/C18H20Br2O2/c19-13-15-3-7-17(8-4-15)21-11-1-2-12-22-18-9-5-16(14-20)6-10-18/h3-10H,1-2,11-14H2
    • InChI Key: QHWJBJKRNUGZQP-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)OCCCCOC1C=CC(CBr)=CC=1

Computed Properties

  • Exact Mass: 425.983
  • Monoisotopic Mass: 425.98301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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